Cas no 89531-40-8 (5-methylpyrrolidine-3-carboxylic acid)

• Product Name: 5-methylpyrrolidine-3-carboxylic acid
• CAS No: 89531-40-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4742156
• PubChem ID: 14889091
• Update Time: 2024-03-04

5-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-carboxy-5-methylpyrrolidine
• 5-methylpyrrolidine-3-carboxylic acid
• 5-Methyl-3-pyrrolidinecarboxylic acid

• Inchi： 1S/C6H11NO2/c1-4-2-5(3-7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： NJLZXBZFWMPWSO-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 129.078979g/mol
• Monoisotopic Mass: 129.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 129.16g/mol
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids